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Compound of Interest

Compound Name: DSP-1053

Cat. No.: B8105912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and disposal information for the novel research

compound DSP-1053. As a potent serotonin transporter (SERT) inhibitor and partial 5-HT1A

receptor agonist, proper handling and disposal of DSP-1053 are paramount to ensure

laboratory safety and environmental protection. This guide offers a framework for its

management in a research setting.

Disclaimer: No official Safety Data Sheet (SDS) with specific disposal instructions for DSP-
1053 is currently available. The following procedures are based on general best practices for

the disposal of hazardous laboratory chemicals and information on related compounds. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

protocols and to ensure compliance with local, state, and federal regulations.

Chemical and Physical Properties of DSP-1053
A clear understanding of the known properties of DSP-1053 is the first step in safe handling

and disposal planning.
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Property Data

Chemical Name

6-(2-{4-[4-Bromo-3-(2-

methoxyethoxy)benzyl]piperidin-1-yl}ethyl)-2,3-

dihydro-4H-chromen-4-one benzenesulfonate

Molecular Formula C₃₂H₃₆BrNO₇S

Molecular Weight 674.60 g/mol

Appearance A crystalline solid

Mechanism of Action
Potent Serotonin Transporter (SERT) inhibitor

and partial 5-HT₁ₐ receptor agonist.

Purity Typically >99% for research-grade material.

Storage
Store powder at -20°C for up to 3 years. In

solvent, store at -80°C for up to 1 year.

Experimental Protocols: Preparation of Stock
Solutions
Proper preparation of solutions is critical for experimental accuracy and safety. The following

are common solvents for DSP-1053.

In Vitro:

DMSO: Soluble up to 100 mM.

In Vivo:

Vehicle 1 (for parenteral administration): 10% DMSO, 40% PEG300, 5% Tween-80, 45%

saline. Solubility is at least 2.5 mg/mL.

Vehicle 2 (for parenteral administration): 10% DMSO, 90% (20% SBE-β-CD in saline).

Solubility is at least 2.5 mg/mL.

Vehicle 3 (for oral administration): 10% DMSO, 90% corn oil. Solubility is at least 2.5

mg/mL.
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When preparing solutions, always use appropriate personal protective equipment (PPE),

including a lab coat, safety glasses, and chemical-resistant gloves. Work in a well-ventilated

area or a chemical fume hood.

Proper Disposal Procedures for DSP-1053
The disposal of DSP-1053 and its associated waste must be handled as hazardous chemical

waste. Never dispose of DSP-1053 down the drain or in the regular trash.[1]

Step 1: Waste Segregation and Collection

Solid Waste:

Collect unadulterated or expired solid DSP-1053 in its original container or a clearly

labeled, sealed, and compatible waste container.

Contaminated materials such as weigh boats, pipette tips, and gloves should be collected

in a designated, sealed plastic bag or container labeled as "Hazardous Waste" with the full

chemical name.

Liquid Waste:

Collect all solutions containing DSP-1053 in a dedicated, leak-proof, and shatter-resistant

container, preferably plastic.[2]

The container must be clearly labeled as "Hazardous Waste" and list all chemical

constituents, including solvents and their approximate concentrations.[3]

Do not mix DSP-1053 waste with other incompatible waste streams.[1]

Step 2: Decontamination

Glassware and Equipment:

Rinse all contaminated glassware and equipment three times with a suitable solvent (e.g.,

ethanol or acetone).

Collect the rinsate as hazardous liquid waste.[4]
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After triple rinsing, glassware can typically be washed with soap and water.

Work Surfaces:

Decontaminate benches and fume hood surfaces where DSP-1053 was handled with a

suitable solvent and then wipe clean.

Step 3: Storage of Waste

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.[5]

Ensure all waste containers are tightly sealed when not in use.[3]

Provide secondary containment for all liquid waste containers to prevent spills.[1]

Step 4: Arranging for Disposal

Contact your institution's EHS department to schedule a pickup for your hazardous waste.[4]

Have all necessary paperwork, including a hazardous waste tag or manifest, completed as

per your institution's requirements.[2]

Mandatory Visualizations
Logical Workflow for DSP-1053 Disposal
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Caption: Decision workflow for the safe disposal of DSP-1053.
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Caption: Mechanism of action of DSP-1053.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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